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Compound of Interest

Compound Name:
4-(Methylamino)-3-nitrobenzoyl

chloride

Cat. No.: B1289462 Get Quote

This technical guide provides a comprehensive overview of 4-(Methylamino)-3-nitrobenzoyl
chloride, a key intermediate in pharmaceutical synthesis. The document is intended for

researchers, scientists, and professionals in the field of drug development, offering detailed

information on its chemical properties, synthesis protocols, and applications.

Core Chemical Data
The fundamental chemical properties of 4-(Methylamino)-3-nitrobenzoyl chloride are

summarized below. This compound, with the CAS number 82357-48-0, is a yellow crystalline

powder soluble in organic solvents like dichloromethane and chloroform.[1] It is recognized for

its high reactivity, primarily due to the acyl chloride functional group.[2][3]

Identifier Value Source

Molecular Formula C₈H₇ClN₂O₃ [1][4]

Molecular Weight 214.61 g/mol [4][5]

CAS Number 82357-48-0 [2][3][4][5]

Appearance Yellow Crystalline Powder [1]

Melting Point 80-85°C [1]

Boiling Point 306°C at 760 mmHg [1]
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Synthesis and Experimental Protocols
The synthesis of 4-(Methylamino)-3-nitrobenzoyl chloride is a critical process for its

application in the pharmaceutical industry. The compound is a vital building block for producing

various drugs, including anti-cancer, anti-viral, and anti-inflammatory agents.[1] A prominent

application is its role as a key intermediate in the synthesis of the anticoagulant medication,

Dabigatran Etexilate.[3]

Two common synthetic routes are described below:

Method 1: From 4-Chloro-3-nitrobenzoic Acid

This is a widely used method that involves a two-step process:

Formation of 4-(Methylamino)-3-nitrobenzoic acid: This step involves a nucleophilic aromatic

substitution reaction. 4-Chloro-3-nitrobenzoic acid is reacted with methylamine. The

methylamine displaces the chlorine atom on the benzene ring to yield 4-(Methylamino)-3-

nitrobenzoic acid. This reaction is typically carried out under reflux conditions.[3]

Conversion to 4-(Methylamino)-3-nitrobenzoyl chloride: The carboxylic acid group of the

intermediate is then converted to an acyl chloride. This is achieved by reacting 4-

(Methylamino)-3-nitrobenzoic acid with a chlorinating agent, such as thionyl chloride (SOCl₂)

or oxalyl chloride.[3]

Method 2: From 3-Nitrobenzoic Acid

An alternative synthesis pathway begins with 3-nitrobenzoic acid:

Formation of 3-Nitrobenzoyl chloride: 3-Nitrobenzoic acid is first reacted with thionyl chloride

to form 3-nitrobenzoyl chloride.[1]

Reaction with Methylamine: The resulting 3-nitrobenzoyl chloride is then reacted with

methylamine to yield the final product, 4-(Methylamino)-3-nitrobenzoyl chloride.[1]

Reaction Pathway and Logical Workflow
The following diagrams illustrate the chemical synthesis pathways and the logical workflow for

the production of 4-(Methylamino)-3-nitrobenzoyl chloride.
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Synthesis from 3-Nitrobenzoic Acid.
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Role in Dabigatran Etexilate Synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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